Cas no 1805343-85-4 (Methyl 2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805343-85-4
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4863546
• Update Time: 2025-05-21

Methyl 2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H7Br2F2NO2/c1-16-9(15)5-3-14-7(11)6(8(12)13)4(5)2-10/h3,8H,2H2,1H3
• InChI Key： JNMVVJOIEHOONA-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=CN=C(C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate

Methyl 2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate: A Comprehensive Overview

The compound Methyl 2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805343-85-4) is a highly specialized organic molecule with significant applications in various fields, including agrochemicals, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the potential of this compound in the development of novel agrochemicals. Researchers have demonstrated that the bromomethyl and difluoromethyl substituents on the pyridine ring contribute to enhanced bioactivity, particularly in terms of pest control and disease resistance in crops. The methyl ester group at the 5-position further enhances the compound's stability and solubility, making it an ideal candidate for formulation into agricultural products.

In the pharmaceutical industry, Methyl 2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate has shown promise as a precursor for the synthesis of bioactive molecules. Its ability to undergo various substitution and coupling reactions has made it a valuable intermediate in drug discovery programs. For instance, recent research has focused on its use in the development of inhibitors for key enzymes involved in cancer progression.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions at specific positions. The introduction of the bromomethyl and difluoromethyl groups requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize this process.

From an environmental perspective, understanding the fate and behavior of Methyl 2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate in natural systems is crucial. Studies have shown that its persistence in soil and water can vary depending on environmental conditions, with degradation pathways involving both abiotic and biotic factors. This information is essential for assessing its potential impact on ecosystems and guiding sustainable practices in its use.

In conclusion, Methyl 2-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805343-85-4) stands out as a versatile and valuable compound with wide-ranging applications. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new potentials for this compound, its role in various industries is expected to grow significantly.